Cas no 1329294-27-0 (Benzyl 4-(3-cyanopyridin-2-yl)piperazine-1-carboxylate)

• Product Name: Benzyl 4-(3-cyanopyridin-2-yl)piperazine-1-carboxylate
• CAS No: 1329294-27-0
• MF: C₁₈H₁₈N₄O₂
• MW: 322.361123561859
• CID: 5630753
• PubChem ID: 110397280
• Update Time: 2023-09-09

Benzyl 4-(3-cyanopyridin-2-yl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1329294-27-0
• benzyl 4-(3-cyanopyridin-2-yl)piperazine-1-carboxylate
• EN300-28294255
• Benzyl 4-(3-cyanopyridin-2-yl)piperazine-1-carboxylate

• Inchi： 1S/C18H18N4O2/c19-13-16-7-4-8-20-17(16)21-9-11-22(12-10-21)18(23)24-14-15-5-2-1-3-6-15/h1-8H,9-12,14H2
• InChI Key： WBRKDNLFQCDJJO-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1CCN(C2C(C#N)=CC=CN=2)CC1)=O

Computed Properties

• Exact Mass: 322.14297583g/mol
• Monoisotopic Mass: 322.14297583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 461
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 69.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Pyridinylpiperazines